Cas no 5873-88-1 (1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine)

• Product Name: 1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine
• CAS No: 5873-88-1
• MF: C₂₁H₂₇ClN₂O₃
• MW: 390.903684854507
• CID: 1612109
• PubChem ID: 1126289
• Update Time: 2025-04-21

1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine
• 1-(3-Chloro-benzyl)-4-(2,4,5-trimethoxy-benzyl)-piperazine
• piperazine, 1-[(3-chlorophenyl)methyl]-4-[(2,4,5-trimethoxyphenyl)methyl]-
• 1-[(3-chlorophenyl)methyl]-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
• Oprea1_077094
• DTXSID70360567
• STK145377
• 5873-88-1
• AKOS000553959
• Oprea1_702683
• Cambridge id 5873881

• Inchi： 1S/C21H27ClN2O3/c1-25-19-13-21(27-3)20(26-2)12-17(19)15-24-9-7-23(8-10-24)14-16-5-4-6-18(22)11-16/h4-6,11-13H,7-10,14-15H2,1-3H3
• InChI Key： ZANSYNWAIYRBPV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCN(CC2C=C(C(=CC=2OC)OC)OC)CC1

Computed Properties

• Exact Mass: 390.17121
• Monoisotopic Mass: 390.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 491.3°C at 760 mmHg
• Flash Point: 250.9°C
• Refractive Index: 1.575
• PSA: 34.17
• LogP: 3.6